
The Enigmatic Compound Bodilisant: A Search
for Its Scientific Origins

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bodilisant

Cat. No.: B15610171 Get Quote

Despite its presence in chemical databases, a comprehensive search for the compound known

as Bodilisant, or 8-[4-(3-Piperidin-1-yl-propoxy)-phenyl]-BODIPY, reveals a notable absence of

published scientific literature detailing its discovery, synthesis, and biological activity. While the

compound is cataloged under identifiers such as PubChem CID 71528209 and ChEMBL ID

CHEMBL2323582, specific data regarding its intended use, mechanism of action, and

experimental validation are not publicly available.

Bodilisant belongs to the family of BODIPY (boron-dipyrromethene) dyes, a class of

fluorescent molecules widely utilized in biomedical research for their robust photophysical

properties. These properties include high absorption coefficients, sharp emission peaks, and

good photostability, making them valuable as fluorescent labels and probes. The chemical

structure of Bodilisant, featuring a piperidine-alkoxy-phenyl substituent at the 8-position of the

BODIPY core, suggests its potential application as a fluorescent probe for biological targets,

possibly within the central nervous system, given the prevalence of the piperidine moiety in

neuropharmacology.

However, without dedicated research publications, any discussion of its biological function

remains speculative. The creation of a detailed technical guide, as requested, is not feasible

due to the lack of foundational scientific data. Key elements of such a guide, including

quantitative biological data, detailed experimental protocols, and elucidated signaling

pathways, are contingent on published research that, in the case of Bodilisant, does not

appear to exist in the public domain.
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While general synthetic methods for 8-aryl-BODIPY derivatives are documented in the

chemical literature, a specific protocol for the synthesis of Bodilisant has not been identified.

Similarly, no studies detailing its interaction with biological systems, such as receptor binding

assays or cell-based functional assays, are available. Consequently, the creation of data tables

and diagrams illustrating its experimental workflows and signaling pathways is not possible.

In conclusion, while the chemical entity "Bodilisant" is known, the scientific knowledge base

required to construct an in-depth technical guide on its discovery, synthesis, and biological

function is currently unavailable in publicly accessible resources. Further research and

publication would be necessary to elucidate the properties and potential applications of this

compound.
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[https://www.benchchem.com/product/b15610171#discovery-and-synthesis-of-the-bodilisant-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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